2-(Allylsulfanyl)-3-(4-methoxyphenyl)-4(3H)-quinazolinone
2-(Allylsulfanyl)-3-(4-methoxyphenyl)-4(3H)-quinazolinone
Brand Name:
Vulcanchem
CAS No.:
1043-05-6
VCID:
VC0407966
InChI:
InChI=1S/C18H16N2O2S/c1-3-12-23-18-19-16-7-5-4-6-15(16)17(21)20(18)13-8-10-14(22-2)11-9-13/h3-11H,1,12H2,2H3
SMILES:
COC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC=C
Molecular Formula:
C18H16N2O2S
Molecular Weight:
324.4g/mol
2-(Allylsulfanyl)-3-(4-methoxyphenyl)-4(3H)-quinazolinone
CAS No.: 1043-05-6
Main Products
VCID: VC0407966
Molecular Formula: C18H16N2O2S
Molecular Weight: 324.4g/mol
| CAS No. | 1043-05-6 |
|---|---|
| Product Name | 2-(Allylsulfanyl)-3-(4-methoxyphenyl)-4(3H)-quinazolinone |
| Molecular Formula | C18H16N2O2S |
| Molecular Weight | 324.4g/mol |
| IUPAC Name | 3-(4-methoxyphenyl)-2-prop-2-enylsulfanylquinazolin-4-one |
| Standard InChI | InChI=1S/C18H16N2O2S/c1-3-12-23-18-19-16-7-5-4-6-15(16)17(21)20(18)13-8-10-14(22-2)11-9-13/h3-11H,1,12H2,2H3 |
| Standard InChIKey | ZMTUBKLPLPUQOF-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC=C |
| Canonical SMILES | COC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC=C |
| PubChem Compound | 1725876 |
| Last Modified | Nov 11 2021 |
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